Cas no 51043-08-4 (3-pentylsulfanylaniline)

• Product Name: 3-pentylsulfanylaniline
• CAS No: 51043-08-4
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 934649
• PubChem ID: 292067
• Update Time: 2025-04-19

3-pentylsulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 3-pentylsulfanylaniline
• 3-(pentylsulfanyl)aniline
• 3-Pentylmercapto-anilin
• AC1L6H7D
• AC1Q2WOV
• AC1Q7DVY
• AG-J-19156
• AR-1E7908
• CTK4J3533
• NSC157676
• AKOS017515851
• META-(PENTYLTHIO)-ANILINE
• DTXSID50303275
• NSC-157676
• 51043-08-4

• Inchi： 1S/C11H17NS/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8,12H2,1H3
• InChI Key： DVTPJWDTVVRYSA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)CCCCC

Computed Properties

• Exact Mass: 195.10831
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02